Cas no 923693-97-4 (N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamide
• CAS No: 923693-97-4
• MF: C₂₀H₂₈N₄O₅
• MW: 404.460124969482
• CID: 6308816
• PubChem ID: 16801739
• Update Time: 2025-06-07

N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamide
• N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide
• AKOS024629775
• SR-01000911229
• SR-01000911229-1
• 923693-97-4
• N-(2,4-dimethoxyphenyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide
• F2234-0184

• Inchi： 1S/C20H28N4O5/c1-4-9-23-10-7-20(8-11-23)18(26)24(19(27)22-20)13-17(25)21-15-6-5-14(28-2)12-16(15)29-3/h5-6,12H,4,7-11,13H2,1-3H3,(H,21,25)(H,22,27)
• InChI Key： PMYSHVBZQLWSAZ-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(CCC)CC2)NC(N1CC(NC1C=CC(=CC=1OC)OC)=O)=O

Computed Properties

• Exact Mass: 404.20597001g/mol
• Monoisotopic Mass: 404.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Additional information on N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamide

N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide: A Comprehensive Overview

N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide (CAS No. 923693-97-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity. The spirocyclic core provides a scaffold that can be modified to optimize pharmacological properties, making it a valuable target for drug discovery and development.

The spirocyclic structure of N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide is characterized by the presence of a spiro junction between a triazaspiro[4.5]decane ring and an acetamide moiety. The triazaspiro[4.5]decane ring is a seven-membered ring with three nitrogen atoms and a spiro junction to a five-membered ring. This unique arrangement imparts conformational stability and restricts rotational freedom, which can enhance the compound's binding affinity to specific biological targets.

Recent studies have highlighted the potential of N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta (Aβ) peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective effects, N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways such as the PI3K/Akt/mTOR pathway. This pathway is frequently dysregulated in various types of cancer and plays a crucial role in cell proliferation and survival. By inhibiting this pathway, the compound can effectively reduce tumor growth and enhance the efficacy of existing cancer therapies.

The pharmacokinetic properties of N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, which is a critical factor for its safety profile.

One of the key challenges in the development of N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide is optimizing its solubility and stability under physiological conditions. To address this issue, researchers have employed various strategies such as salt formation and prodrug design to enhance its pharmaceutical properties. These modifications have shown promising results in improving the compound's solubility and stability without compromising its biological activity.

The synthesis of N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the spirocyclic core through a ring-closing reaction followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable synthetic routes for this compound.

In conclusion, N-(2,4-dimethoxyphenyl)-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide (CAS No. 923693-97-4) is a promising compound with diverse therapeutic potential. Its unique spirocyclic structure provides a robust platform for further optimization and development into effective treatments for neurodegenerative diseases and cancer. Ongoing research continues to explore its mechanisms of action and clinical applications, paving the way for new therapeutic strategies in these challenging areas.